Cas no 1039842-01-7 (6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine)

• Product Name: 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine
• CAS No: 1039842-01-7
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5069181
• Update Time: 2025-05-22

6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine

• Inchi： 1S/C8H10ClN3/c9-7-3-4-8(12-11-7)10-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,10,12)
• InChI Key： PNMUHENECCBPHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 37.8

Additional information on 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine

6-Chloro-N-(cyclopropylmethyl)pyridazin-3-amine (CAS No. 1039842-01-7): A Comprehensive Overview

6-Chloro-N-(cyclopropylmethyl)pyridazin-3-amine (CAS No. 1039842-01-7) is a specialized pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique cyclopropylmethyl substitution, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry. The 6-chloro-pyridazin-3-amine core structure provides a versatile scaffold for further functionalization, enabling the development of novel bioactive molecules.

The molecular structure of 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine features a chlorinated pyridazine ring coupled with a cyclopropylmethylamine moiety. This combination imparts distinct electronic and steric characteristics that influence its reactivity and potential applications. Researchers have explored this compound as a key building block in the synthesis of heterocyclic compounds, particularly those targeting neurological and metabolic pathways. The presence of both electron-withdrawing (chloro) and electron-donating (amine) groups creates an interesting electronic profile that can be exploited in drug design.

Recent trends in medicinal chemistry have highlighted the importance of small ring systems like the cyclopropyl group in improving drug-like properties. The 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine structure aligns perfectly with this trend, as the cyclopropyl moiety can enhance metabolic stability and membrane permeability. This has led to increased interest from pharmaceutical companies exploring CNS-active compounds and GPCR modulators. The compound's potential in addressing current challenges in neurodegenerative disease research makes it particularly relevant to today's drug discovery efforts.

From a synthetic perspective, 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine offers multiple sites for further modification. The chloro group at position 6 allows for various nucleophilic aromatic substitutions, while the secondary amine functionality can participate in amide bond formation or reductive amination reactions. These versatile reaction pathways have made this compound a popular choice for combinatorial chemistry approaches and library synthesis in drug discovery programs.

The physicochemical properties of 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine contribute to its utility in various applications. With moderate lipophilicity (predicted LogP ~2.5) and good solubility in common organic solvents, this compound demonstrates excellent process chemistry characteristics. Its stability under standard laboratory conditions makes it convenient for storage and handling, while its distinctive NMR fingerprint (particularly the cyclopropyl protons) allows for easy reaction monitoring and quality control.

In the context of current green chemistry initiatives, researchers have developed improved synthetic routes to 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine that minimize waste and hazardous byproducts. Modern catalytic methods have reduced the need for stoichiometric reagents in its production, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes. These advancements have made the compound more accessible to research laboratories while maintaining high purity standards.

The analytical characterization of 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine typically involves a combination of HPLC, mass spectrometry, and NMR spectroscopy. The compound shows characteristic UV absorption maxima around 270-290 nm, which is valuable for analytical method development. Various chromatographic methods have been established for its purification and analysis, with reverse-phase HPLC being particularly effective for quality assessment.

Looking toward future applications, 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine continues to attract interest in fragment-based drug discovery. Its relatively small size (MW ~197.6) and presence of multiple hydrogen bond acceptors/donors make it an attractive starting point for lead optimization programs. Recent publications have explored its incorporation into larger pharmacophores targeting various kinase inhibitors and enzyme modulators, demonstrating its versatility in medicinal chemistry.

From a commercial perspective, the demand for 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine has grown steadily as its potential applications expand. Specialized chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The compound's stability allows for worldwide distribution, supporting global research efforts in both academic and industrial settings.

In conclusion, 6-chloro-N-(cyclopropylmethyl)pyridazin-3-amine (CAS No. 1039842-01-7) represents a valuable chemical entity with diverse applications in modern drug discovery and development. Its unique structural features, synthetic versatility, and alignment with current medicinal chemistry trends ensure its continued relevance in scientific research. As understanding of its properties and reactivity deepens, this compound will likely play an increasingly important role in the development of novel therapeutic agents and specialty chemicals.